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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Acetylpiperidine, an N-acylpiperidine derivative, is a versatile building block in organic

synthesis, particularly within the pharmaceutical industry.[1] Its unique structure, combining a

piperidine ring with an acetyl group at the nitrogen atom, imparts a balance of hydrophilic and

lipophilic properties, making it a valuable intermediate in the synthesis of a wide range of

complex molecules and pharmaceutical compounds.[1][2] Piperidine and its derivatives are

integral to the development of numerous therapeutics, targeting conditions from neurological

disorders to cancer.[1][3] This technical guide provides an in-depth overview of 1-
Acetylpiperidine, including its chemical and physical properties, detailed synthesis protocols,

spectroscopic data, and its role as a precursor in the development of bioactive molecules.

Chemical and Physical Properties
1-Acetylpiperidine is a colorless to pale yellow liquid with a characteristic odor.[2] The

presence of the polar amide functionality and the nonpolar piperidine ring gives the molecule

an amphiphilic character, influencing its solubility and reactivity.[1]

Table 1: General Properties of 1-Acetylpiperidine
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Property Value Reference(s)

IUPAC Name 1-(Piperidin-1-yl)ethan-1-one [1][4]

Synonyms
N-Acetylpiperidine,

Acetylpiperidide
[1][2]

CAS Number 618-42-8 [1]

Molecular Formula C₇H₁₃NO [1][2]

Molecular Weight 127.18 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Table 2: Physical and Chemical Data of 1-
Acetylpiperidine

Property Value Reference(s)

Boiling Point 226 °C [5]

Melting Point -13.4 °C [5]

Density

0.003 g/cm³ (Likely a typo in

source, should be closer to 1

g/cm³)

[5]

Flash Point 97 °C [5]

pKa -0.41 ± 0.20 (Predicted) [1]

Log S (Water Solubility) -0.99 (Molar concentration) [1]

Solubility

Soluble in chloroform, ethanol,

dimethyl sulfoxide. Limited

solubility in hexane.

[1][2]

Synthesis of 1-Acetylpiperidine
The most common methods for synthesizing 1-Acetylpiperidine involve the N-acetylation of

piperidine. This is typically achieved using acetylating agents such as acetic anhydride or
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acetyl chloride.[1]

Experimental Protocols
Method 1: Acetylation using Acetic Anhydride

This method is a widely used procedure for the N-acetylation of secondary amines.

Reaction Scheme:

Piperidine
+

Acetic Anhydride

1-Acetylpiperidine

Acetic Acid

+

Click to download full resolution via product page

Acetylation of Piperidine with Acetic Anhydride.

Materials:

Piperidine

Acetic anhydride

Base (e.g., pyridine or triethylamine, optional but recommended)

Anhydrous solvent (e.g., dichloromethane or diethyl ether)

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask, dissolve piperidine in an anhydrous solvent.
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If using a base, add it to the solution.

Cool the mixture in an ice bath.

Slowly add acetic anhydride dropwise to the cooled solution with continuous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours until the reaction is complete (monitored by TLC).

Quench the reaction by adding water or a saturated solution of sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent (e.g., dichloromethane).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the organic solvent under reduced pressure to

obtain the crude product.

Purify the crude 1-Acetylpiperidine by distillation.[1]

Method 2: Acetylation using Acetyl Chloride

This method offers higher reactivity but requires more stringent anhydrous conditions to

prevent hydrolysis of the acetyl chloride.[1]

Reaction Scheme:

Piperidine
+

Acetyl Chloride

1-Acetylpiperidine

HCl

+

Click to download full resolution via product page

Acetylation of Piperidine with Acetyl Chloride.
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Materials:

Piperidine

Acetyl chloride

Anhydrous aprotic solvent (e.g., dichloromethane)

A suitable base (e.g., triethylamine or pyridine) to neutralize the HCl byproduct.

Water

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve piperidine and a base (e.g., triethylamine) in an anhydrous aprotic solvent in a

flask under an inert atmosphere.

Cool the mixture to 0 °C in an ice bath.

Add acetyl chloride dropwise to the stirred solution, maintaining the temperature below 10

°C.

After the addition, allow the reaction to proceed at room temperature until completion.

Work-up the reaction by washing with water, followed by brine.

Dry the organic layer over anhydrous sodium sulfate.

After filtration, remove the solvent in vacuo.

The resulting crude product can be purified by distillation under reduced pressure.[1]

Spectroscopic Data
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Spectroscopic analysis is crucial for the characterization and purity assessment of 1-
Acetylpiperidine.

Table 3: Spectroscopic Data for 1-Acetylpiperidine
Technique Data Reference(s)

¹H NMR

Chemical shifts (δ) are

observed for the protons of the

acetyl group and the piperidine

ring.

[4][6]

¹³C NMR

Signals corresponding to the

carbonyl carbon, the methyl

carbon of the acetyl group, and

the carbons of the piperidine

ring are observed.

[7][8]

IR Spectroscopy

A characteristic strong

absorption band for the amide

carbonyl (C=O) stretch is

observed.

[9]

Mass Spectrometry

The molecular ion peak [M]⁺

and characteristic

fragmentation patterns are

observed.

[4][10]

Applications in Drug Development
1-Acetylpiperidine serves as a key intermediate in the synthesis of various pharmaceutical

compounds.[1] The piperidine scaffold is a privileged structure in medicinal chemistry, and its

N-acetylation can modulate physicochemical properties such as polarity, solubility, and basicity,

which in turn can influence the pharmacokinetic and pharmacodynamic profiles of a drug

candidate.[3]

Role as a Synthetic Intermediate
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1-Acetylpiperidine is utilized in the preparation of more complex molecules, including those

with potential therapeutic activities. For instance, it is a reactant in the synthesis of

benzopyranones and pyrimidoisoquinolinones, which have shown inhibitory activity against

DNA-dependent protein kinase (DNA-PK), a target in cancer therapy.[11]

Biological Activity of N-Acylpiperidine Derivatives
While there is limited information on the specific mechanism of action of 1-Acetylpiperidine
itself in biological systems, the broader class of piperidine derivatives exhibits a wide range of

pharmacological activities.[1][12] These activities are often attributed to their ability to interact

with various biological targets, including G-protein coupled receptors, enzymes, and ion

channels.

Representative Signaling Pathway
Piperidine derivatives have been shown to modulate key signaling pathways implicated in

cancer, such as the PI3K/Akt and NF-κB pathways.[12] The diagram below illustrates a

simplified representation of the PI3K/Akt signaling pathway, which is a common target for

anticancer drug development. The inhibition of this pathway by certain piperidine derivatives

can lead to decreased cell proliferation and survival.
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Simplified PI3K/Akt signaling pathway targeted by some piperidine derivatives.
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Conclusion
1-Acetylpiperidine is a fundamental N-acylpiperidine derivative with significant applications in

organic synthesis and drug discovery. Its well-defined chemical and physical properties,

coupled with straightforward synthetic protocols, make it a readily accessible and versatile

building block. For researchers and scientists in drug development, a thorough understanding

of 1-Acetylpiperidine's characteristics and reactivity is essential for its effective utilization in

the design and synthesis of novel therapeutic agents. Further exploration of the biological

activities of its more complex derivatives will continue to be a promising area of research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1204225#1-acetylpiperidine-as-an-n-acylpiperidine-derivative
https://www.benchchem.com/product/b1204225#1-acetylpiperidine-as-an-n-acylpiperidine-derivative
https://www.benchchem.com/product/b1204225#1-acetylpiperidine-as-an-n-acylpiperidine-derivative
https://www.benchchem.com/product/b1204225#1-acetylpiperidine-as-an-n-acylpiperidine-derivative
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1204225?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

